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Compound of Interest

Compound Name: Dimethyl itaconate

Cat. No.: B057616

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides comprehensive
guidance on the necessary personal protective equipment (PPE), operational procedures, and
disposal plans for Dimethyl itaconate, fostering a secure and productive research
environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dimethyl itaconate is presented
below. This information is critical for understanding its behavior and potential hazards.

Property Value

Molecular Formula C7H1004

Molecular Weight 158.15 g/mol
Appearance White solid

Melting Point 37-41 °C

Boiling Point 208 °C

Flash Point 100 °C

Density 1.124 g/mL at 25 °C
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Hazard Identification and Personal Protective
Equipment (PPE)

Dimethyl itaconate may cause skin and eye irritation and has the potential to cause an
allergic skin reaction.[1][2] The toxicological properties of this substance have not been fully
investigated.[3] Therefore, adherence to stringent safety protocols and the use of appropriate
PPE are mandatory.

Summary of Required Personal Protective Equipment (PPE)
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PPE Category Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3]

Wear appropriate protective gloves to prevent
skin exposure.[3] While specific glove
compatibility data for Dimethyl itaconate is not
available, for esters, Butyl rubber or Viton®
gloves are generally recommended for extended

Hand Protection contact. For incidental contact, nitrile gloves
may be suitable, but should be changed
immediately upon contamination. It is crucial to
perform a risk assessment and, if possible, test
the glove material for resistance before

extensive use.

) ] Wear appropriate protective clothing, such as a
Skin and Body Protection )
lab coat, to prevent skin exposure.

Under normal laboratory use with adequate
ventilation, respiratory protection is not typically
) ) required. If exposure limits are exceeded or if
Respiratory Protection o )
irritation or other symptoms are experienced,
use a NIOSH/MSHA or European Standard EN

149 approved respirator.

Experimental Protocol: Safe Handling of Dimethyl
Itaconate

The following step-by-step protocol outlines the safe handling procedures for Dimethyl
itaconate in a laboratory setting.

1. Preparation and Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible.
o Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

» Don the appropriate PPE as specified in the table above.

o Carefully open the container, avoiding the creation of dust if in solid form.
e Weigh or measure the required amount of Dimethyl itaconate.

o Keep the container tightly closed when not in use.

e Avoid contact with eyes, skin, and clothing.

e Avoid ingestion and inhalation.

3. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling.
* Remove contaminated clothing and wash it before reuse.

e Clean the work area and any equipment used.

Spill and Emergency Procedures

Spill Response:

 In case of a spill, immediately evacuate the area if necessary.

o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it into a suitable, closed container for disposal.
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» Ventilate the area of the spill.
First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 After skin contact: Remove contaminated clothing. Flush skin with plenty of water for at least
15 minutes. If skin irritation or a rash occurs, get medical advice/attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

« If swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Disposal Plan

All waste materials, including unused Dimethyl itaconate and contaminated materials, must
be disposed of as hazardous waste.

o Collect waste in a clearly labeled, sealed container.
o Follow all local, regional, and national regulations for hazardous waste disposal.

e Do not dispose of Dimethyl itaconate down the drain or in the regular trash.

Workflow for Handling Dimethyl Itaconate
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Workflow for Safe Handling and Disposal of Dimethyl Itaconate
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Caption: Logical workflow for the safe handling and disposal of Dimethyl itaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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